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Available Chemical Information

The search results consistently identify MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan as a drug-

linker conjugate for Antibody-Drug Conjugates (ADCs), specifically associated with the ADC candidate

SHR-A1811 [1] [2] [3]. Its core component is the cytotoxic payload Exatecan, which is a known inhibitor of

DNA Topoisomerase I [1] [2] [4].

The table below summarizes the key identifying information found across multiple chemical supplier

websites:

Property Description

Role Drug-linker conjugate for ADCs [1] [2] [5]

Associated ADC SHR-A1811 [1] [6]

Payload Exatecan [1] [2] [3]

Primary Target DNA Topoisomerase I [1] [2] [4]

Molecular Formula C55H60FN9O13 [1] [2] [5]

Molecular Weight 1074.12 g/mol [1] [2] [5]
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Property Description

CAS Number 2414254-51-4 [1] [2] [3]

Mechanism of Action of Topoisomerase I Inhibitors

While specific validation data for this conjugate was not available, the general mechanism of action for its

payload class is well-established. Topoisomerase I inhibitors like Exatecan work by stabilizing the transient

"cleavable complex" formed between Topoisomerase I and DNA during replication. This stabilization

prevents the religation of DNA strands, leading to replication fork arrest and double-strand DNA breaks,

ultimately triggering apoptosis (programmed cell death) in rapidly dividing cancer cells [7].

The following diagram illustrates this mechanism of action.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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